Cas no 2138064-65-8 (4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclohex-2-en-1-ol)

• Product Name: 4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclohex-2-en-1-ol
• CAS No: 2138064-65-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5852658
• PubChem ID: 165743048
• Update Time: 2025-06-29

4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclohex-2-en-1-ol
• 2138064-65-8
• EN300-1155772

• Inchi： 1S/C10H16N4O/c1-8-3-5-10(15,6-4-8)7-9-11-13-14(2)12-9/h3,5,8,15H,4,6-7H2,1-2H3
• InChI Key： POJBUJCJCKOBPA-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)CC1N=NN(C)N=1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclohex-2-en-1-ol

Professional Introduction to Compound with CAS No. 2138064-65-8 and Product Name: 4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclohex-2-en-1-ol

The compound with the CAS number 2138064-65-8 and the product name 4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclohex-2-en-1-ol represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The presence of a tetrazole moiety and a cyclohexene backbone imparts unique chemical properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry. Among these, tetrazole derivatives have demonstrated remarkable biological activity, making them valuable scaffolds for the design of novel therapeutic agents. The compound in question incorporates a 2-methyl-substituted tetrazole ring, which is known to enhance binding affinity and metabolic stability. This modification is particularly relevant in the context of developing drugs that require prolonged biological activity and resistance to enzymatic degradation.

The cyclohexene component of the molecule contributes to its structural rigidity, which is often desirable in drug design to ensure optimal binding to biological targets. Additionally, the methyl group at the 4-position of the cyclohexene ring influences the electronic properties of the molecule, potentially affecting its interaction with proteins and other biomolecules. These structural features collectively contribute to the compound's multifaceted potential in pharmacological applications.

Recent studies have highlighted the importance of bioisosteric replacements in drug design, where structural analogs are designed to maintain or enhance biological activity while improving pharmacokinetic properties. The compound with CAS No. 2138064-65-8 exemplifies this approach by integrating a tetrazole ring into a cyclohexene framework. This combination has been observed to enhance binding interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in early-stage drug discovery programs where rapid iteration and optimization are essential.

The synthesis of 4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]cyclohex-2-en-1-ol involves multi-step organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The process typically begins with the preparation of the tetrazole derivative followed by its coupling with a cyclohexene precursor. Advanced catalytic methods have been employed to ensure high yields and purity, which are critical for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising interactions with various targets relevant to human health. The tetrazole moiety has been shown to modulate enzyme activity in pathways associated with inflammation and cancer progression. Additionally, the cyclohexene backbone may contribute to membrane permeability and metabolic stability, making it an attractive candidate for oral administration.

The integration of computational chemistry techniques has further accelerated the development process for this compound. Molecular modeling studies have been conducted to predict binding affinities and optimize molecular interactions with potential targets. These simulations have provided valuable insights into how structural modifications can be made to enhance efficacy and reduce off-target effects.

As research progresses, collaborations between synthetic chemists and biologists will be crucial in validating these findings through experimental studies. In vitro assays will be employed to assess potency, selectivity, and pharmacokinetic properties, while animal models will provide insights into efficacy and safety profiles. Such multidisciplinary approaches are essential for translating laboratory discoveries into viable therapeutic options.

The broader implications of this compound extend beyond immediate clinical applications. Its development underscores the ongoing importance of innovative chemical methodologies in addressing unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective and targeted therapies.

In conclusion,4-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yli)methyl)cyclohexenecarboxylic acid] (CAS No. 2138064658) represents a significant contribution to the field of medicinal chemistry. Its unique structural features combined with promising preliminary data position it as a valuable asset in ongoing drug discovery efforts aimed at developing novel therapeutic agents for human health.